Cas no 2228509-09-7 (tert-butyl N-4-(2-methyl-1-oxopropan-2-yl)cyclohexylcarbamate)

• Product Name: tert-butyl N-4-(2-methyl-1-oxopropan-2-yl)cyclohexylcarbamate
• CAS No: 2228509-09-7
• MF: C₁₅H₂₇NO₃
• MW: 269.379784822464
• CID: 5778051
• PubChem ID: 165623367
• Update Time: 2025-05-26

tert-butyl N-4-(2-methyl-1-oxopropan-2-yl)cyclohexylcarbamate Chemical and Physical Properties

Names and Identifiers

• 2228509-09-7
• EN300-1875729
• tert-butyl N-[4-(2-methyl-1-oxopropan-2-yl)cyclohexyl]carbamate
• tert-butyl N-4-(2-methyl-1-oxopropan-2-yl)cyclohexylcarbamate

• Inchi： 1S/C15H27NO3/c1-14(2,3)19-13(18)16-12-8-6-11(7-9-12)15(4,5)10-17/h10-12H,6-9H2,1-5H3,(H,16,18)
• InChI Key： CKSFUAJNUBTSAP-UHFFFAOYSA-N
• SMILES： O=CC(C)(C)C1CCC(CC1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 269.19909372g/mol
• Monoisotopic Mass: 269.19909372g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 55.4Ų

Additional information on tert-butyl N-4-(2-methyl-1-oxopropan-2-yl)cyclohexylcarbamate

tert-butyl N-4-(2-methyl-1-oxopropan-2-yl)cyclohexylcarbamate: A Comprehensive Overview

tert-butyl N-4-(2-methyl-1-oxopropan-2-yl)cyclohexylcarbamate, also known by its CAS number 2228509-09-7, is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound, with its unique structure and properties, has garnered attention due to its potential applications in drug development and as a building block in synthetic chemistry. Recent studies have shed light on its synthesis, characterization, and biological activity, making it a topic of considerable discussion in scientific communities.

The molecular structure of tert-butyl N-4-(2-methyl-1-oxopropan-2-yl)cyclohexylcarbamate is characterized by a cyclohexane ring substituted with a carbamate group. The carbamate moiety is further modified with a tert-butyl group and a 2-methylpropanone substituent. This combination of functional groups imparts the compound with unique chemical properties, including enhanced stability and reactivity under specific conditions. Researchers have explored the synthesis of this compound through various routes, including nucleophilic substitution and condensation reactions, optimizing reaction conditions to achieve high yields and purity.

Recent advancements in the study of tert-butyl N-4-(2-methyl-1 oxopropan 2 yl)cyclohexylcarbamate have focused on its potential as a precursor in the synthesis of bioactive molecules. For instance, studies have demonstrated its utility in the construction of complex ring systems, which are often encountered in natural products and therapeutic agents. The compound's ability to undergo various transformations, such as ring-opening reactions and cyclizations, has made it a valuable intermediate in organic synthesis.

In terms of biological activity, preliminary assays have indicated that tert-butyl N 4 (2 methyl 1 oxopropan 2 yl)cyclohexylcarbamate exhibits moderate inhibitory effects on certain enzymatic pathways. These findings suggest that the compound could serve as a lead molecule for the development of novel pharmacological agents. However, further research is required to fully elucidate its mechanism of action and to assess its safety profile for potential therapeutic applications.

The synthesis and characterization of CAS 2228509 09 7 have been reported in several recent publications, highlighting its structural versatility and chemical reactivity. Researchers have employed advanced analytical techniques, such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry, to confirm the compound's identity and purity. These studies underscore the importance of rigorous characterization in ensuring the reliability of experimental results.

In conclusion, tert-butyl N 4 (2 methyl 1 oxopropan 2 yl)cyclohexylcarbamate, with its distinctive chemical properties and promising biological activity, represents an intriguing subject for further investigation. As research continues to uncover its potential applications, this compound is likely to play an increasingly important role in both academic and industrial settings. Its inclusion in ongoing studies will undoubtedly contribute to the advancement of synthetic chemistry and drug discovery.